3-((5-((4-chlorobenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-[(4-chlorophenyl)methylsulfanyl]-4-(2-methylphenyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C24H19ClN4OS2/c1-16-6-2-3-7-19(16)29-22(14-28-20-8-4-5-9-21(20)32-24(28)30)26-27-23(29)31-15-17-10-12-18(25)13-11-17/h2-13H,14-15H2,1H3
• InChI Key: LNHRLEFGXSVFIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=C2SCC3=CC=C(C=C3)Cl)CN4C5=CC=CC=C5SC4=O
• Molecular Formula: C24H19ClN4OS2
• Molecular Weight: 479.0 g/mol

Description

3-((5-((4-chlorobenzyl)thio)-4-(o-tolyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C24H19ClN4OS2 and its molecular weight is 479.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on similar compounds focuses on synthesis methodologies and their chemical properties. Studies like those by Havrylyuk et al. (2010) and others have explored the synthesis and anticancer activity of 4-thiazolidinones containing benzothiazole moieties, demonstrating significant activity against various cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk, Mosula, Zimenkovsky, Vasylenko, Gzella, & Lesyk, 2010). This suggests potential for the study compound in medicinal chemistry, particularly in drug design and development for cancer therapy.

Antimicrobial and Antioxidant Activities

Compounds with benzothiazole and triazole rings have been investigated for their antimicrobial and antioxidant activities. For instance, Gomha, Edrees, and Altalbawy (2016) synthesized bis-pyrazolyl-thiazoles incorporating the thiophene moiety, revealing promising anti-tumor agents against hepatocellular carcinoma cell lines (Gomha, Edrees, & Altalbawy, 2016). Additionally, derivatives evaluated by Turan-Zitouni et al. (2004) for antimicrobial activity highlight the compound's potential in developing new antimicrobial agents (Turan-Zitouni, Demirayak, Ozdemir, Kaplancikli, & Yildiz, 2004).

Environmental Applications

Benzotriazole and triazole derivatives, akin to the study compound, are also noted for their environmental applications, particularly as corrosion inhibitors in industrial settings. Research by Yadav, Sharma, and Kumar (2015) on thiazole derivatives as corrosion inhibitors for steel in hydrochloric acid solution indicates the broader applicability of these compounds in protecting industrial materials from corrosion (Yadav, Sharma, & Kumar, 2015).